
An In-depth Technical Guide to the Physical
Properties of (E)-3-Heptene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: trans-3-Heptene

Cat. No.: B081421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(E)-3-Heptene, an acyclic olefin, is a colorless liquid with the chemical formula C₇H₁₄.[1][2][3][4]

As a simple alkene, its physical properties are of primary interest in various chemical

applications, including its use as a solvent, in organic synthesis, and as a reference compound.

This technical guide provides a comprehensive overview of the core physical properties of

(E)-3-Heptene, supported by detailed experimental methodologies for their determination.

Core Physical Properties
The fundamental physical characteristics of (E)-3-Heptene are summarized in the table below.

These properties are crucial for its handling, storage, and application in diverse chemical

processes.
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Property Value Source(s)

Molecular Formula C₇H₁₄ [2][3][4]

Molecular Weight 98.19 g/mol [1][2][3][4][5][6]

Boiling Point 95.9 °C (369.05 K) [5]

Melting Point -137 °C (-136.15 K) [7]

Density 0.703 g/cm³ [7]

Refractive Index 1.406 [7]

LogP (Octanol/Water Partition

Coefficient)
3.56 [5][7]

Water Solubility (log10WS) -3.45 (estimated) [5]

Experimental Protocols for Determination of
Physical Properties
The following sections detail the experimental procedures for determining the key physical

properties of (E)-3-Heptene.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[8] For (E)-3-Heptene, a precise determination of its boiling point is essential for

purification by distillation and for its characterization.[9] The capillary method is a common and

effective technique for this purpose.[8]

Methodology: Capillary Method[8][10]

Sample Preparation: A small amount of (E)-3-Heptene is placed in a fusion tube. A capillary

tube, sealed at one end, is then inverted and placed into the fusion tube containing the liquid.

Apparatus Setup: The fusion tube assembly is attached to a thermometer and placed in a

heating apparatus, such as a Thiele tube or a melting point apparatus with a heating block.

[10][11] The heating medium (e.g., mineral oil) should be heated slowly and uniformly.
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Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube.[11] Heating is continued until a steady stream of bubbles is observed.

Boiling Point Determination: The heat source is then removed, and the apparatus is allowed

to cool. The temperature at which the liquid just begins to enter the capillary tube is recorded

as the boiling point.[8][11]

Corrections: For high accuracy, the observed boiling point may need to be corrected for

atmospheric pressure if it deviates significantly from standard pressure (760 mmHg).

Experimental Workflow for Boiling Point Determination
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Boiling Point Determination Workflow

Prepare sample:
Place (E)-3-Heptene in a fusion tube with an inverted sealed capillary.

Set up apparatus:
Attach to thermometer and place in a heating bath.

Heat the sample slowly and uniformly.

Observe for a steady stream of bubbles from the capillary.

Remove heat and allow to cool.

Record the temperature when the liquid enters the capillary.

Apply pressure correction if necessary.
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Melting Point Determination Workflow

Prepare sample:
Pack solid (E)-3-Heptene into a capillary tube.

Set up apparatus:
Place capillary in a low-temperature melting point apparatus.

Cool the apparatus well below the expected melting point.

Heat the sample slowly and at a controlled rate.

Record the temperature range from the first appearance of liquid to complete melting.

Analyze the melting point range to assess purity.
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Density Determination Workflow

Weigh an empty, dry graduated cylinder (m1).

Add a known volume of (E)-3-Heptene (V).

Weigh the graduated cylinder with the liquid (m2).

Calculate the mass of the liquid (m = m2 - m1).

Calculate the density (ρ = m / V).

Repeat the measurement and calculate the average density.
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Refractive Index Determination Workflow

Calibrate the Abbe refractometer with a standard.

Place a few drops of (E)-3-Heptene on the prism.

Adjust the instrument to focus the dividing line.

Read the refractive index from the scale.

Record the temperature at which the measurement was taken.
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Solubility Determination Workflow

Add excess (E)-3-Heptene to a known volume of solvent.

Agitate the mixture at a constant temperature to reach equilibrium.

Allow the phases to separate.

Withdraw a known volume of the saturated solution.

Determine the concentration of (E)-3-Heptene using an analytical method (e.g., GC).

Express the result as solubility (e.g., in g/L).

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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